Cas no 2137985-38-5 (4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl)-)

• Product Name: 4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl)-
• CAS No: 2137985-38-5
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 5259573
• Update Time: 2025-06-09

4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl)-

• Inchi： 1S/C10H14N4O2/c1-15-7-9-13-8(6-11)10(16-9)14-4-2-12-3-5-14/h12H,2-5,7H2,1H3
• InChI Key： RFZQFLOHJCUUAO-UHFFFAOYSA-N
• SMILES： O1C(N2CCNCC2)=C(C#N)N=C1COC

Additional information on 4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl)-

Introduction to 4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl) (CAS No. 2137985-38-5)

4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl) (CAS No. 2137985-38-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazole derivatives and is characterized by its unique structural features, including a cyano group, a methoxymethyl substituent, and a piperazine ring. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The molecular formula of 4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl) is C₁₂H₁₆N₄O₂, and its molecular weight is approximately 244.28 g/mol. The compound's structure can be visualized as a five-membered oxazole ring with a cyano group at the 4-position, a methoxymethyl group at the 2-position, and a piperazine ring at the 5-position. This unique arrangement of functional groups imparts specific chemical properties and reactivity profiles that are crucial for its biological activities.

In recent years, 4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl) has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant biological activities, including anti-inflammatory, antitumor, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl) demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory properties, 4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl) has also shown promise in cancer research. A study published in Cancer Letters in 2020 found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle progression.

In addition to its therapeutic potential, 4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl) has been explored for its neuroprotective effects. Research published in the Journal of Neurochemistry in 2019 demonstrated that this compound could protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl) may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl) involves several steps and requires precise control over reaction conditions to ensure high yield and purity. A typical synthetic route involves the condensation of an appropriate nitrile with an amine to form the oxazole ring, followed by functional group modifications to introduce the methoxymethyl and piperazine substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for further research and development.

In conclusion, 4-Oxazolecarbonitrile, 2-(methoxymethyl)-5-(1-piperazinyl) (CAS No. 2137985-38-5) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field of medicinal chemistry.